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Compound Name: Ethion

Cat. No.: B1671404 Get Quote

Introduction

Ethion (C₉H₂₂O₄P₂S₄) is a non-systemic organophosphate insecticide and acaricide used in

agriculture to control a range of pests, including aphids, mites, scales, and thrips on crops like

citrus, fruits, vegetables, and cotton.[1][2][3] Its mechanism of action involves the inhibition of

acetylcholinesterase (AChE), a critical enzyme in the nervous system of insects.[3][4] These

notes provide an overview of Ethion's application in research, summarizing key quantitative

data and detailing relevant experimental protocols for researchers and scientists.

Mechanism of Action: Acetylcholinesterase
Inhibition
Ethion itself is not the primary toxic agent. In the target organism, it undergoes metabolic

activation, primarily through oxidation, to form more potent oxygen analogs, such as ethion
monoxon and ethion dioxon.[5][6] These metabolites are powerful inhibitors of

acetylcholinesterase (AChE).

AChE is an enzyme that hydrolyzes the neurotransmitter acetylcholine (ACh) at cholinergic

synapses. By inhibiting AChE, ethion's metabolites cause an accumulation of ACh in the

synaptic cleft. This leads to continuous stimulation of nicotinic and muscarinic receptors,

resulting in neurotoxicity, paralysis, and ultimately, the death of the insect.[7] The inhibition

occurs through the phosphorylation of a serine residue within the active site of the AChE

enzyme, forming a stable, inactive complex.[4][8]
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Start: Prepare Reagents
(AChE, Buffer, Inhibitor, Substrate, DTNB)

Plate Preparation:
Add buffer and inhibitor

(varying concentrations) to 96-well plate.

Add AChE Enzyme Solution

Pre-incubation
(e.g., 15 min at 25°C)

Allows inhibitor-enzyme interaction.

Initiate Reaction:
Add Substrate (ATC) and Chromogen (DTNB)

Kinetic Measurement:
Read absorbance at 412 nm

over 10-20 minutes.

Data Analysis:
Calculate reaction rates, % inhibition,

and determine IC50 value.

End
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Start: Homogenize Crop Sample

Weigh 10-15g of sample
into 50 mL centrifuge tube.

Extraction:
Add Acetonitrile and QuEChERS salts.

Shake vigorously for 1 min.

Centrifuge (e.g., 5 min at 3000 rpm)
to separate layers.

Transfer supernatant to
d-SPE tube containing

PSA and MgSO4.

d-SPE Cleanup:
Vortex for 1 min to remove interferences.

Centrifuge (e.g., 5 min)
to pellet d-SPE sorbent.

Analysis:
Inject final extract into GC-FPD/NPD.

Quantify Ethion against
a standard calibration curve.

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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